Cas no 864940-51-2 (ethyl 2-propanamidothiophene-3-carboxylate)

• Product Name: ethyl 2-propanamidothiophene-3-carboxylate
• CAS No: 864940-51-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5753639
• PubChem ID: 4064449
• Update Time: 2025-06-08

ethyl 2-propanamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-propionamidothiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(1-oxopropyl)amino]-, ethyl ester
• 864940-51-2
• IDI1_010926
• IFLab1_005523
• ethyl 2-(propanoylamino)thiophene-3-carboxylate
• IDI1_019303
• SR-01000011706-1
• ethyl 2-propanamidothiophene-3-carboxylate
• SR-01000011706
• HMS1427L01
• AKOS008918606
• F1358-0205
• IFLab2_000277

• Inchi： 1S/C10H13NO3S/c1-3-8(12)11-9-7(5-6-15-9)10(13)14-4-2/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： KECLMWRRWFNCSE-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CC)SC=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-propanamidothiophene-3-carboxylate

Professional Introduction to Ethyl 2-Propanamidothiophene-3-Carboxylate (CAS No. 864940-51-2)

Ethyl 2-propanamidothiophene-3-carboxylate (CAS No. 864940-51-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its thiophene core and amide functional group, exhibits a unique set of chemical properties that make it a promising candidate for various applications in drug discovery and synthesis. The structural features of ethyl 2-propanamidothiophene-3-carboxylate contribute to its versatility, allowing it to serve as a key intermediate in the development of novel therapeutic agents.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is well-known for its presence in numerous biologically active molecules. Its aromatic nature and ability to engage in π-stacking interactions make it an attractive scaffold for medicinal chemists. In particular, the amide group attached to the thiophene ring in ethyl 2-propanamidothiophene-3-carboxylate introduces a polar moiety that can enhance solubility and binding affinity to biological targets. This combination of structural elements positions the compound as a valuable building block for the synthesis of small-molecule drugs.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of ethyl 2-propanamidothiophene-3-carboxylate, making it more accessible for research applications. One such method involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise assembly of complex molecular frameworks. These techniques have been instrumental in optimizing the yield and purity of the compound, thereby facilitating its integration into drug development pipelines.

The pharmacological potential of ethyl 2-propanamidothiophene-3-carboxylate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory and analgesic properties, making them suitable for treating conditions such as arthritis and chronic pain syndromes. Additionally, the thiophene core has been shown to possess antimicrobial activity, opening up possibilities for applications in infectious disease management.

In the realm of medicinal chemistry, the synthesis of analogs based on ethyl 2-propanamidothiophene-3-carboxylate has been a focal point. By modifying substituents on the thiophene ring or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of these derivatives. For instance, incorporating hydrophilic groups can improve oral bioavailability, while lipophilic extensions may enhance membrane permeability. Such modifications are critical for developing drugs that meet stringent pharmacological requirements.

The role of computational chemistry in analyzing the behavior of ethyl 2-propanamidothiophene-3-carboxylate cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict binding affinities and optimize lead structures before experimental validation. By leveraging machine learning algorithms, scientists can accelerate the discovery process by identifying promising candidates from large chemical libraries.

The industrial production of ethyl 2-propanamidothiophene-3-carboxylate has also seen significant improvements in recent years. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules with high efficiency and minimal waste. This approach aligns with global trends toward sustainable manufacturing practices, reducing environmental impact while maintaining high product quality. As a result, pharmaceutical companies are increasingly adopting these technologies to produce compounds like ethyl 2-propanamidothiophene-3-carboxylate.

The future prospects for ethyl 2-propanamidothiophene-3-carboxylate are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. By combining expertise in organic synthesis, medicinal chemistry, and drug delivery systems, scientists can unlock the full potential of this compound and develop innovative treatments for unmet medical needs.

In conclusion, ethyl 2-propanamidothiophene-3-carboxylate (CAS No. 864940-51-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis, coupled with its promising biological activity, makes it a cornerstone in modern medicinal research. As new synthetic methods and computational tools continue to evolve, the possibilities for utilizing this compound will only expand further.